molecular formula C16H30O5 B13409598 Propan-2-yl 2-ethyl-5-(oxan-2-ylperoxy)hexanoate

Propan-2-yl 2-ethyl-5-(oxan-2-ylperoxy)hexanoate

Cat. No.: B13409598
M. Wt: 302.41 g/mol
InChI Key: RQCSSJQHJAFCIP-UHFFFAOYSA-N
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Description

Propan-2-yl 2-ethyl-5-(oxan-2-ylperoxy)hexanoate is an organic compound that belongs to the class of esters. Esters are characterized by their pleasant odors and are often used in perfumes and flavoring agents . This compound, with its unique structure, has garnered interest in various fields of scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Propan-2-yl 2-ethyl-5-(oxan-2-ylperoxy)hexanoate typically involves esterification reactions. Esterification is a chemical reaction between an acid and an alcohol, usually in the presence of a catalyst. The specific synthetic route for this compound would involve the reaction of 2-ethylhexanoic acid with propan-2-ol and oxan-2-ylperoxy .

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve large-scale esterification processes. These processes are optimized for high yield and purity, often using continuous flow reactors and advanced purification techniques to ensure the quality of the final product .

Chemical Reactions Analysis

Types of Reactions

Propan-2-yl 2-ethyl-5-(oxan-2-ylperoxy)hexanoate can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hyd

Properties

Molecular Formula

C16H30O5

Molecular Weight

302.41 g/mol

IUPAC Name

propan-2-yl 2-ethyl-5-(oxan-2-ylperoxy)hexanoate

InChI

InChI=1S/C16H30O5/c1-5-14(16(17)19-12(2)3)10-9-13(4)20-21-15-8-6-7-11-18-15/h12-15H,5-11H2,1-4H3

InChI Key

RQCSSJQHJAFCIP-UHFFFAOYSA-N

Canonical SMILES

CCC(CCC(C)OOC1CCCCO1)C(=O)OC(C)C

Origin of Product

United States

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